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Compound of Interest

Compound Name: TCO-PEG12-acid

Cat. No.: B15575053 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the properties, solubility,

and applications of TCO-PEG12-acid, a key reagent in the field of bioconjugation. This

document details experimental protocols for its use and provides essential information for the

successful design and execution of experiments in drug development and related research

areas.

Core Properties of TCO-PEG12-acid
TCO-PEG12-acid is a heterobifunctional linker that incorporates a trans-cyclooctene (TCO)

group and a terminal carboxylic acid, connected by a 12-unit polyethylene glycol (PEG) spacer.

The TCO moiety is highly reactive towards tetrazine-functionalized molecules via an inverse-

electron-demand Diels-Alder (IEDDA) cycloaddition, a cornerstone of bioorthogonal chemistry.

[1] This reaction is exceptionally fast and proceeds with high selectivity in aqueous

environments without the need for a catalyst.[1] The PEG12 spacer enhances the aqueous

solubility of the molecule and the resulting conjugates.[2] The terminal carboxylic acid allows

for conjugation to primary amine groups, commonly found in biomolecules like proteins and

antibodies, through the formation of a stable amide bond, typically facilitated by carbodiimide

chemistry (e.g., EDC and NHS).[2][3]

It is important to note that the TCO group has a limited half-life as it can isomerize to the less

reactive cis-cyclooctene (CCO). Therefore, long-term storage of TCO-containing compounds is

not recommended.[1]
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Table 1: Physicochemical Properties of TCO-PEG12-acid
Property Value Reference

Molecular Formula C₃₆H₆₇NO₁₆ [1]

Molecular Weight 769.9 g/mol [1]

Purity Typically ≥95% [2]

Appearance Varies (often a solid or oil) N/A

Storage Conditions -20°C, desiccated [1]

Solubility Profile
TCO-PEG12-acid exhibits good solubility in a range of common laboratory solvents, which is a

key advantage for its use in bioconjugation protocols. The hydrophilic PEG spacer significantly

contributes to its aqueous solubility.[2] While specific quantitative solubility limits (e.g., mg/mL)

are not widely published, the qualitative solubility is well-established.

Table 2: Qualitative Solubility of TCO-PEG12-acid
Solvent Solubility Reference

Water Soluble [1]

Dimethyl Sulfoxide (DMSO) Soluble [1]

Dichloromethane (DCM) Soluble [1]

Dimethylformamide (DMF) Soluble [1]

For practical use, it is recommended to prepare concentrated stock solutions in an anhydrous

organic solvent such as DMSO or DMF.[3] These stock solutions can then be added to

aqueous reaction buffers at the desired final concentration. It is crucial to equilibrate the

reagent to room temperature before opening the vial to prevent moisture condensation, which

can hydrolyze the reactive groups.[3]

Experimental Protocols
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The following section provides a detailed methodology for the conjugation of TCO-PEG12-acid
to a primary amine-containing biomolecule (e.g., a protein or antibody) using EDC/NHS

chemistry, followed by the bioorthogonal reaction with a tetrazine-labeled molecule.

Amine Conjugation via EDC/NHS Chemistry
This two-step protocol first activates the carboxylic acid of TCO-PEG12-acid with EDC and

NHS to form a more stable amine-reactive NHS ester, which then reacts with the primary

amines on the target biomolecule.

Materials:

TCO-PEG12-acid

1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC)

N-hydroxysuccinimide (NHS) or Sulfo-NHS

Amine-free activation buffer (e.g., 0.1 M MES, pH 4.5-6.0)

Amine-containing biomolecule (e.g., antibody) in an amine-free buffer (e.g., PBS, pH 7.2-7.5)

Quenching buffer (e.g., 1 M Tris-HCl, pH 8.0 or hydroxylamine)

Anhydrous DMSO or DMF

Desalting spin columns

Procedure:

Reagent Preparation:

Equilibrate TCO-PEG12-acid, EDC, and NHS to room temperature before use.

Prepare a stock solution of TCO-PEG12-acid in anhydrous DMSO or DMF (e.g., 10

mg/mL).

Prepare stock solutions of EDC and NHS in amine-free activation buffer or ultrapure water

immediately before use.
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Activation of TCO-PEG12-acid:

In a microcentrifuge tube, combine TCO-PEG12-acid with EDC and NHS in an amine-free

activation buffer (pH 4.5-6.0). A typical molar ratio is a slight excess of EDC and NHS

relative to the TCO-PEG12-acid.

Incubate the reaction for 15-30 minutes at room temperature.[3]

Conjugation to the Biomolecule:

Immediately add the activated TCO-PEG12-acid solution to the amine-containing

biomolecule solution (in a buffer like PBS, pH 7.2-7.5). The reaction efficiency with primary

amines is higher at a slightly alkaline pH.[3]

The molar ratio of the activated linker to the biomolecule should be optimized for the

specific application to achieve the desired degree of labeling.

Incubate the reaction for 2 hours at room temperature with gentle mixing.[4]

Quenching the Reaction:

Add a quenching buffer (e.g., Tris-HCl or hydroxylamine) to a final concentration of 10-50

mM to stop the reaction by consuming any unreacted NHS esters.[5]

Incubate for an additional 5-15 minutes at room temperature.

Purification:

Remove excess, unreacted TCO-PEG12-acid and byproducts using a desalting spin

column or dialysis.

Diagram: Experimental Workflow for TCO-PEG12-acid
Conjugation
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Step 1: Activation

Step 2: Conjugation

Step 3: Quenching & Purification

Step 4: Bioorthogonal Reaction

TCO-PEG12-acid

EDC + NHS
in Activation Buffer (pH 4.5-6.0)

Activated TCO-PEG12-NHS Ester

15-30 min
Room Temp

Amine-containing Protein
in PBS (pH 7.2-7.5)

TCO-labeled Protein

2 hours
Room Temp

Quenching Buffer
(e.g., Tris-HCl)

Purification
(Desalting Column)

Remove excess reagents

Tetrazine-labeled Molecule

Final Bioconjugate

< 30 min
Room Temp

Click to download full resolution via product page

Caption: Experimental workflow for protein labeling with TCO-PEG12-acid.
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TCO-Tetrazine Bioorthogonal Ligation
Once the biomolecule is labeled with the TCO moiety, it can be reacted with a tetrazine-

functionalized molecule.

Materials:

TCO-labeled biomolecule

Tetrazine-labeled molecule of interest

Reaction buffer (e.g., PBS, pH 7.4)

Procedure:

Reaction Setup:

Combine the TCO-labeled biomolecule and the tetrazine-labeled molecule in the reaction

buffer. A slight molar excess (1.1-1.5 fold) of the tetrazine component is often used to

ensure complete reaction of the TCO-labeled biomolecule.

Incubation:

Incubate the reaction mixture at room temperature. The reaction is typically very fast and

can be complete within 30 minutes.[6]

Purification (Optional):

If necessary, the final conjugate can be purified from any excess tetrazine reagent by size-

exclusion chromatography or other appropriate methods.

Applications in Research and Drug Development
The unique properties of TCO-PEG12-acid make it a valuable tool in various applications:

Antibody-Drug Conjugates (ADCs): TCO-PEG12-acid can be used to link cytotoxic drugs to

antibodies for targeted cancer therapy.
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PROTACs: It serves as a linker in the synthesis of proteolysis-targeting chimeras

(PROTACs).

Molecular Imaging: The TCO group allows for the attachment of imaging agents (e.g.,

fluorescent dyes, PET tracers) to biomolecules for in vivo and in vitro imaging.[6]

Bioconjugation: It is widely used for the site-specific labeling and crosslinking of proteins,

peptides, and other biomolecules.[7]

Surface Modification: The carboxylic acid can be used to attach the linker to amine-

functionalized surfaces for various applications, including biosensors and microarrays.

Conclusion
TCO-PEG12-acid is a versatile and powerful reagent for researchers in the life sciences. Its

combination of a highly reactive bioorthogonal handle, a solubilizing PEG spacer, and a

versatile carboxylic acid functional group enables the straightforward and efficient creation of

complex bioconjugates. Understanding its properties and the detailed experimental protocols

for its use is crucial for leveraging its full potential in advancing drug discovery, diagnostics, and

fundamental biological research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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